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Compound of Interest

Compound Name: Epilactose

Cat. No.: B123685

This document provides essential safety and logistical guidance for the handling and disposal
of Epilactose in a laboratory setting. The following procedures are designed to minimize risk
and ensure the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Assessment

Epilactose is a disaccharide that exists as a fine, white to pale yellow crystalline powder.[1]
While it is a valuable compound for research, it presents specific hazards that must be
managed through proper handling and personal protective equipment. The primary risks are
associated with ingestion and environmental release.[2]

Summary of Hazards: Based on the Globally Harmonized System (GHS) of Classification and
Labelling of Chemicals, Epilactose is classified as follows.[2]

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[2]
) o H400: Very toxic to aquatic life.
Acute Aquatic Toxicity Category 1 2]
) ] o H410: Very toxic to aquatic life
Chronic Aquatic Toxicity Category 1

with long lasting effects.[2]

Physical & Chemical Properties:
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Appearance: Solid, fine powder.[2]

Stability: Stable under recommended storage conditions.[2]

Incompatibilities: Strong acids/alkalis, strong oxidizing/reducing agents.[2]

Hazardous Decomposition: Under fire conditions, may decompose and emit toxic fumes.[2]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure through inhalation, skin contact,
eye contact, and ingestion.[2][3] The following table outlines the minimum PPE requirements
for handling Epilactose powder.
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Specifications & Best

Body Part Required PPE .
Practices
Must be ANSI compliant.[4] If
Safety Glasses with Side there is a significant risk of
Eyes / Face Shields or Chemical Splash splashing, a face shield should
Goggles be worn in addition to goggles.
[5]
No specific glove material is
cited for Epilactose; however,
nitrile gloves are a common
Skin / Body Chemical-Resistant Gloves and effective choice for

handling fine chemical
powders.[6] Always check for

tears or holes before use.

Laboratory Coat

Must be appropriately sized
and fully buttoned.[4] Sleeves
should be of sufficient length to

protect the arms.

Long Pants & Closed-Toe
Shoes

Provides a barrier against
accidental spills. Do not wear
sandals or open-toed shoes in

the laboratory.[7]

Respiratory

Engineering Controls (Fume

Hood / Ventilated Enclosure)

All handling of Epilactose
powder that may generate dust
must be performed in a
certified chemical fume hood
or a powder weighing station

to minimize inhalation risk.[8]

[9]

Respirator (If necessary)

If engineering controls are not
sufficient to control airborne
dust, a NIOSH-approved
respirator may be required.[10]

Use should be part of a
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comprehensive respiratory

protection program.

Operational Plan: Handling Procedures

Adherence to a strict operational workflow is critical for safety. The following step-by-step guide
covers the key stages of working with Epilactose.

Step 1: Preparation

Designate Area: Cordon off and label a specific area for handling Epilactose.[8]

o Prepare Surface: Cover the work surface (preferably within a fume hood) with absorbent
bench paper to contain any potential spills.[8]

o Assemble Equipment: Gather all necessary equipment, including spatulas, weigh boats,
containers, and waste bags, and place them inside the fume hood or ventilated enclosure.

» Verify Engineering Controls: Ensure the chemical fume hood or powder weighing station is
functioning correctly before beginning work.[4]

Step 2: Weighing and Handling

o Work Within Enclosure: Perform all transfers and weighing of Epilactose powder inside the
designated engineering control (e.g., fume hood) to prevent the generation of airborne dust.

[9]

e Minimize Dust: Handle the powder gently. Avoid scooping or pouring quickly, which can
create dust clouds. Use weigh boats to minimize spillage.[8]

o Keep Containers Closed: When not in use, ensure the primary container of Epilactose is
tightly sealed.[2][7]

Step 3: Post-Handling and Cleanup

o Decontaminate: Wipe down all surfaces, spatulas, and equipment used with a damp cloth.
Dispose of the cloth as hazardous waste.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b123685?utm_src=pdf-body
https://www.benchchem.com/product/b123685?utm_src=pdf-body
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/08/WeighingHazardousPowder.pdf
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/08/WeighingHazardousPowder.pdf
https://zaeralab.ucr.edu/sites/default/files/2019-10/4_sop_chemicals_f_to_n_2016-05.pdf
https://www.benchchem.com/product/b123685?utm_src=pdf-body
https://aircleansystems.com/application-notes/powder-handling
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/08/WeighingHazardousPowder.pdf
https://www.benchchem.com/product/b123685?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC66645.html
https://www.uwlax.edu/globalassets/offices-services/ehs/part-d.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Saf ' id
BE“GHE ° etychoeie,b"\‘/?iltall:i]lgyggrilcineg

 Remove PPE: Remove gloves and lab coat before leaving the designated work area. Wash

hands thoroughly with soap and water after handling the chemical.[2]

o Label and Store: Ensure the Epilactose container is properly labeled and stored according

to safety guidelines (cool, well-ventilated area at -20°C).[2]

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://dcchemicals.com/msds/MSDS_DC66645.html
https://www.benchchem.com/product/b123685?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC66645.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing
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:

Don Appropriate PPE

2. Handl$g Phase

Weigh Epilactose Inside
Ventilated Enclosure

;

Transfer Chemical
to Reaction Vessel

3. Post-HandIlng & Disposal

Clean & Decontaminate
Work Area and Equipment

;

Segregate & Dispose of
Waste in Labeled Container

;

Remove PPE & Wash Hands

:

Store Epilactose Securely

Click to download full resolution via product page

Caption: Workflow for the safe handling of Epilactose.
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Disposal Plan

Due to its classification as very toxic to aquatic life, Epilactose and any materials contaminated
with it must be disposed of as hazardous waste.[2] Do not dispose of Epilactose down the
drain or in regular trash.

Step-by-Step Disposal Procedure:

o Collect Waste: Collect all waste materials, including unused Epilactose, contaminated weigh
boats, gloves, bench paper, and cleaning materials, in a designated and clearly labeled
hazardous waste container.

o Segregate: Keep Epilactose waste separate from other incompatible chemical waste
streams.

» Spill Management: In case of a spill, collect the spillage using an absorbent material.[2]
Place the contaminated material into the hazardous waste container.

» Arrange for Pickup: Dispose of the contents and the container through an approved waste
disposal plant or your institution's environmental health and safety (EHS) office.[2] Follow all
local, state, and federal regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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epilactose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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